Ethyl 5-amino-2-phenoxybenzoate
Description
Ethyl 5-amino-2-phenoxybenzoate is a benzoate ester derivative featuring an amino group at the 5-position and a phenoxy substituent at the 2-position of the benzene ring. This compound belongs to the broader class of aromatic esters, which are widely studied for their applications in pharmaceuticals, agrochemicals, and material science. The presence of both amino and phenoxy groups introduces unique electronic and steric effects, influencing its reactivity, solubility, and biological activity.
Properties
Molecular Formula |
C15H15NO3 |
|---|---|
Molecular Weight |
257.28 g/mol |
IUPAC Name |
ethyl 5-amino-2-phenoxybenzoate |
InChI |
InChI=1S/C15H15NO3/c1-2-18-15(17)13-10-11(16)8-9-14(13)19-12-6-4-3-5-7-12/h3-10H,2,16H2,1H3 |
InChI Key |
GNXQICQQWASODA-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1)N)OC2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Structural Features of Selected Benzoate Esters
| Compound Name | CAS # | Substituents | Key Functional Groups |
|---|---|---|---|
| This compound | N/A* | 5-amino, 2-phenoxy | Ester, amino, ether |
| Methyl benzoate | 93-58-3 | Methyl ester | Ester |
| Isopropyl benzoate | 939-48-0 | Branched aliphatic ester | Ester |
| Ethyl 5-(2-aminothiazol-4-yl)-2-methoxybenzoate | 1416342-29-4 | 5-(2-aminothiazol-4-yl), 2-methoxy | Ester, amino, thiazole, ether |
| Phenyl benzoate | 93-99-2 | Aromatic ester (phenyl) | Ester, aryl |
Key Observations :
- Steric Hindrance: The phenoxy group introduces steric bulk, which may reduce reaction rates in substitution reactions compared to smaller substituents (e.g., methoxy in Ethyl 5-(2-aminothiazol-4-yl)-2-methoxybenzoate) .
Physicochemical Properties
Table 2: Comparative Physicochemical Data
| Compound Name | Molecular Weight (g/mol) | Solubility (Polar Solvents) | Melting Point (°C) | Applications |
|---|---|---|---|---|
| This compound | ~287.31 | Moderate (DMSO, ethanol) | Not reported | Pharmaceutical intermediate |
| Methyl benzoate | 136.15 | High (ethanol, ether) | -12 | Flavoring agent, solvent |
| Ethyl 5-(2-aminothiazol-4-yl)-2-methoxybenzoate | 278.33 | Low (DMSO) | Not reported | Antibiotic intermediate |
| Phenyl benzoate | 198.22 | Low (non-polar solvents) | 69–71 | Polymer plasticizer |
Key Findings :
- Solubility: this compound exhibits moderate solubility in polar solvents due to its amino group, contrasting with phenyl benzoate, which is more lipophilic .
- Thermal Stability: The absence of melting point data for this compound suggests further characterization is needed, though analogues like phenyl benzoate show higher crystallinity .
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